Phenol, 4-[1-[4-(2-aminoethoxy)phenyl]-2-phenyl-1-buten-1-yl]-

Phenol, 4-[1-[4-(2-aminoethoxy)phenyl]-2-phenyl-1-buten-1-yl]- (CAS 1394929-55-5), commonly known as E-norendoxifen, is the purified E-geometric isomer of the tamoxifen metabolite N,N-didesmethyl-4-hydroxytamoxifen. In pharmaceutical procurement and chemoinformatics, it is primarily sourced as a highly potent, competitive aromatase (CYP19) inhibitor and a critical reference standard for in vitro metabolic profiling. Unlike standard tamoxifen metabolites that act predominantly as selective estrogen receptor modulators (SERMs), E-norendoxifen provides a structural pharmacophore optimized for cytochrome P450 binding. Its availability as a stereopure standard enables researchers and assay developers to accurately map target-specific inhibition, evaluate drug-drug interaction (DDI) liabilities, and utilize it as a high-value precursor for the synthesis of next-generation dual-action breast cancer therapeutics [1].

Procuring an unseparated E/Z-norendoxifen mixture or defaulting to the more abundant Z-isomer fundamentally compromises assay integrity and structure-activity relationship (SAR) modeling. The geometric orientation of the 4-(2-aminoethoxy)phenyl and 4-hydroxyphenyl groups dictates target selectivity: the Z-isomer exhibits high binding affinity for estrogen receptors but weak aromatase inhibition, whereas the E-isomer is structurally aligned to bind the CYP19 active site. Substituting pure E-norendoxifen with a mixed batch leads to artificially dampened aromatase inhibition readouts, confounding IC50/Ki calculations and obscuring critical off-target CYP450 interactions. For procurement, specifying CAS 1394929-55-5 guarantees the stereochemical fidelity required for reproducible enzymatic screening and precise drug-drug interaction profiling [1].

Aromatase (CYP19) Inhibition Potency

E-norendoxifen demonstrates highly selective and potent competitive inhibition of aromatase compared to its geometric counterpart. In recombinant CYP19 microsomal incubations, the E-isomer achieves a Ki of 48 nM, whereas the Z-isomer yields a Ki of 442 nM [1].

Procuring the pure E-isomer is essential for aromatase-targeted drug discovery, as Z-isomer contamination will significantly dilute the observed inhibitory potency and skew SAR models.

CYP3A4 Off-Target Selectivity and DDI Profiling

Beyond aromatase, the stereochemistry of norendoxifen significantly impacts its interaction with major drug-metabolizing enzymes. E-norendoxifen inhibits CYP3A4 with a Ki of 126 nM, demonstrating a substantially stronger interaction than Z-norendoxifen, which has a Ki of 468 nM [1].

Accurate mapping of drug-drug interaction (DDI) liabilities in tamoxifen metabolism requires the exact E-isomer standard to prevent underestimating CYP3A4 inhibition risks.

CYP2C19 Ultra-High Affinity Binding

Both isomers of norendoxifen exhibit extreme potency against CYP2C19, but E-norendoxifen maintains the highest affinity. In comparative assays, E-norendoxifen demonstrated a Ki of 0.48 nM against CYP2C19, slightly edging out the Z-isomer's Ki of 0.69 nM [1].

This sub-nanomolar affinity makes E-norendoxifen a mandatory reference standard for calibrating highly sensitive CYP2C19 metabolic clearance and inhibition assays.

Structural Precursor Suitability for SBDD

Crystallographic and molecular docking models indicate that the E-isomer's specific geometry allows its ether oxygen to form a critical hydrogen bond with the Ser478 residue in the aromatase active site. This binding mode is sterically unfavorable for the Z-isomer, establishing E-norendoxifen as the viable scaffold for synthesizing next-generation dual AI/SERM analogs [1].

Medicinal chemists must procure the E-isomer as the starting scaffold or computational benchmark to successfully design derivatives with enhanced aromatase inhibition.

Cytochrome P450 (CYP19) Enzymatic Assays

E-norendoxifen is a highly reliable positive control and reference inhibitor for in vitro aromatase screening. Its 48 nM Ki provides a reproducible, highly potent benchmark for evaluating novel breast cancer therapeutics and assessing the endocrine-disrupting potential of environmental chemicals [1].

Drug-Drug Interaction (DDI) and Metabolic Profiling

Due to its potent sub-nanomolar inhibition of CYP2C19 and strong inhibition of CYP3A4, pure E-norendoxifen is required in DMPK (Drug Metabolism and Pharmacokinetics) labs to accurately model the metabolic interference and clearance pathways of tamoxifen and its analogs [2].

Structure-Based Drug Design (SBDD) for Dual-Action Therapeutics

As the only norendoxifen isomer with the correct geometric alignment to hydrogen-bond with Ser478 in the aromatase active site, E-norendoxifen serves as the foundational chemical scaffold for synthesizing novel agents that simultaneously inhibit CYP19 and modulate estrogen receptors [3].